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Compound of Interest

Compound Name: Jasmolactone

Cat. No.: B1584086 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive methodologies for the extraction, purification, and quantification of

Jasmolactone from plant sources, primarily Jasminum grandiflorum.

Introduction
Jasmolactone ((Z)-7-Decen-5-olide) is a volatile organic compound and a significant

contributor to the characteristic aroma of jasmine.[1][2] It is a lactone that occurs naturally in

the flowers of Jasminum species and champaca.[1] Beyond its use in the fragrance industry,

jasmolactone and related compounds are of interest to researchers for their potential

biological activities.[3] These application notes provide detailed protocols for the extraction of

jasmolactone from plant material, its subsequent purification, and analytical methods for

quantification. The procedures are designed for laboratory scale and are based on established

phytochemical techniques.

Biosynthesis of Jasmolactone
Jasmolactone is a product of the jasmonate biosynthetic pathway, which is a branch of the

oxylipin pathway.[4][5] The biosynthesis is initiated from α-linolenic acid released from

chloroplast membranes.[6] A series of enzymatic reactions involving lipoxygenase (LOX),

allene oxide synthase (AOS), and allene oxide cyclase (AOC) leads to the formation of 12-oxo-

phytodienoic acid (OPDA).[5][7] It is proposed that a derivative of this pathway, a 5-hydroxy

fatty acid, undergoes an enzymatic intramolecular esterification (lactonization) to form the
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stable five-membered lactone ring of jasmolactone.[8] While the initial steps of the jasmonate

pathway are well-characterized, the specific enzyme responsible for the final cyclization to

jasmolactone is a subject of ongoing research.[4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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